Cas no 127371-50-0 (4,5-Difluoro-2-nitrotoluene)

4,5-Difluoro-2-nitrotoluene structure
4,5-Difluoro-2-nitrotoluene structure
Product Name:4,5-Difluoro-2-nitrotoluene
CAS No:127371-50-0
MF:C7H5F2NO2
MW:173.116908788681
MDL:MFCD04973772
CID:98116
PubChem ID:2756252
Update Time:2025-04-18

4,5-Difluoro-2-nitrotoluene Chemical and Physical Properties

Names and Identifiers

    • 1,2-Difluoro-4-methyl-5-nitrobenzene
    • 4,5-Difluoro-2-nitrotoluene
    • Benzene,1,2-difluoro-4-methyl-5-nitro-
    • C7H5F2NO2
    • 2-Nitro-4,5-difluorotoluene
    • 4,5-Difluoro-2-methylnitrobenzene
    • 4,5-Difluoro-2-methylnitrobenzene, 1,2-Difluoro-4-methyl-5-nitrobenzene
    • 1-Nitro-3,4-difluoro-6-methylbenzene
    • ethyl?1-m-tolyl-1H-1,2,4-triazole-3-carboxylate
    • DS-14278
    • FT-0659526
    • 1,2-bis(fluoranyl)-4-methyl-5-nitro-benzene
    • J-005485
    • MFCD04973772
    • EN300-219170
    • SY041664
    • SCHEMBL440478
    • 1,2-Difluoro-4-methyl-5-nitro-benzene
    • 127371-50-0
    • A805691
    • Benzene, 1,2-difluoro-4-methyl-5-nitro-
    • DJEBTFSOEQWELL-UHFFFAOYSA-N
    • AM61297
    • AKOS006346489
    • CS-0030565
    • DTXSID10373313
    • 642-488-3
    • DTXCID10324345
    • MDL: MFCD04973772
    • Inchi: 1S/C7H5F2NO2/c1-4-2-5(8)6(9)3-7(4)10(11)12/h2-3H,1H3
    • InChI Key: DJEBTFSOEQWELL-UHFFFAOYSA-N
    • SMILES: FC1C(=CC(=C(C)C=1)[N+](=O)[O-])F

Computed Properties

  • Exact Mass: 173.02900
  • Monoisotopic Mass: 173.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 45.8A^2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.4±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 224.5℃ at 760 mmHg
  • Flash Point: 97.9±14.2 °C
  • PSA: 45.82000
  • LogP: 2.70460
  • Vapor Pressure: No data available

4,5-Difluoro-2-nitrotoluene Security Information

4,5-Difluoro-2-nitrotoluene Customs Data

  • HS CODE:2904909090
  • Customs Data:

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4,5-Difluoro-2-nitrotoluene Pricemore >>

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4,5-Difluoro-2-nitrotoluene Production Method

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